Cas no 1182247-58-0 (1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene)

• Product Name: 1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene
• CAS No: 1182247-58-0
• MF: C₇H₄Cl₃F
• MW: 213.464062690735
• MDL: MFCD09744681
• CID: 4980833
• PubChem ID: 19065590
• Update Time: 2025-05-24

1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-DICHLORO-2-(CHLOROMETHYL)-4-FLUOROBENZENE
• 2,4-Dichloro-5-fluorobenzyl chloride
• 1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene

• MDL： MFCD09744681
• Inchi： 1S/C7H4Cl3F/c8-3-4-1-7(11)6(10)2-5(4)9/h1-2H,3H2
• InChI Key： FKRWWHUGFKOPRN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1CCl)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene

Professional Introduction to 1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene (CAS No. 1182247-58-0)

1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene, with the CAS number 1182247-58-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits potential applications in the synthesis of various bioactive molecules. Its molecular structure, featuring both chloro and fluoro substituents, as well as a chloromethyl group, makes it a versatile intermediate in organic synthesis.

The significance of 1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene lies in its utility as a building block for more complex molecules. In recent years, there has been a growing interest in developing novel compounds that can serve as scaffolds for drug discovery. The presence of multiple reactive sites in this compound allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

One of the most compelling aspects of 1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene is its role in the synthesis of fluorinated aromatic compounds. Fluorine atoms are widely recognized for their ability to enhance the metabolic stability and binding affinity of pharmaceuticals. The incorporation of a fluoro group at the 4-position of the benzene ring in this compound contributes to its potential as a precursor for fluorinated drugs.

Recent studies have highlighted the importance of chloromethyl-substituted aromatics in medicinal chemistry. The chloromethyl group provides a convenient handle for further functionalization, allowing for the introduction of various pharmacophores. This feature makes 1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene a valuable asset in the development of new therapeutic agents.

The compound's dual chloro substitution at the 1 and 5 positions enhances its reactivity, making it suitable for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many biologically active compounds. The ability to form stable intermediates and transition metal complexes further underscores its utility in synthetic chemistry.

In the context of drug discovery, 1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene has been explored as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often targeted by therapeutic agents. The structural motifs present in this compound can be modified to develop inhibitors with high selectivity and potency.

The synthesis of 1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene involves multi-step organic transformations that highlight its synthetic versatility. Researchers have reported efficient synthetic routes that leverage palladium-catalyzed reactions and nucleophilic substitutions. These methods not only demonstrate the feasibility of producing this compound but also provide insights into optimizing its yield and purity.

The use of computational chemistry has also been instrumental in understanding the reactivity and potential applications of 1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene. Molecular modeling studies have predicted favorable interactions between this compound and biological targets, providing a rational basis for designing novel drugs. These computational approaches complement experimental efforts by offering predictive insights into molecular behavior.

In conclusion, 1,5-Dichloro-2-(chloromethyl)-4-fluorobenzene (CAS No. 1182247-58-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing fluorinated aromatic compounds and kinase inhibitors. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents.